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Compound of Interest

Compound Name: Stellatin

CAS No.: 62995-11-3

Cat. No.: B12760321

Get Quote

For Immediate Release

This technical guide serves as an in-depth resource for researchers, scientists, and

professionals in drug development on the chemical identity and properties of Stellatin. It aims

to provide a clear and comprehensive overview, addressing potential ambiguities in

nomenclature and presenting a consolidated source of key chemical identifiers and data.

Introduction: Unambiguous Identification of Stellatin
In the realm of chemical research and drug discovery, precise identification of a compound is

paramount. The name "Stellatin" has been associated with more than one distinct chemical

entity, which can lead to confusion and erroneous data interpretation. This guide clarifies the

identities of the two primary compounds referred to as Stellatin and focuses on the more

predominantly cited molecule.

The principal compound known as Stellatin is a chromone derivative, scientifically named 5-

hydroxy-6,7-dimethoxy-2-methylchromen-4-one.[1][2] A second, less commonly referenced

compound, is an isochromenone derivative.[3] To ensure clarity, this guide will primarily focus
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on the chromone derivative. A comparative table of chemical identifiers for both compounds is

provided below to aid in their unambiguous identification.

Core Chemical Identifiers
A unique and standardized set of identifiers is crucial for the accurate tracking and referencing

of chemical compounds in databases and literature.

Table 1: Comparative Chemical Identifiers for
Compounds Named Stellatin

Identifier
Stellatin (Chromone
Derivative)

Stellatin (Isochromenone
Derivative)

CAS Number 62995-11-3[1] 1083201-12-0[3]

PubChem CID 53322523[1] 25769053[3]

IUPAC Name
5-hydroxy-6,7-dimethoxy-2-

methylchromen-4-one[1][2]

8-hydroxy-7-

(hydroxymethyl)-6-methoxy-

3,4-dihydroisochromen-1-

one[3]

Molecular Formula C₁₂H₁₂O₅[1][2] C₁₁H₁₂O₅[3]

Molecular Weight 236.22 g/mol [1][2] 224.21 g/mol [3]

InChI

InChI=1S/C12H12O5/c1-6-4-

7(13)10-8(17-6)5-9(15-

2)12(16-3)11(10)14/h4-

5,14H,1-3H3[1][2]

InChI=1S/C11H12O5/c1-15-8-

4-6-2-3-16-

11(14)9(6)10(13)7(8)5-

12/h4,12-13H,2-3,5H2,1H3[3]

InChIKey
PJCFJNHVNWMRPD-

UHFFFAOYSA-N[2]

BIWNDHPZHWCUSL-

UHFFFAOYSA-N[3]

Canonical SMILES
CC1=CC(=O)C2=C(O1)C=C(C

(C2=O)O)OC)OC[2]

COC1=C(C=C2CC(=O)OC2=C

1O)CO[3]

Synonyms

5-Hydroxy-6,7-dimethoxy-2-

methylchromone, 6-

Methoxyeugenin[1][2]

Stellatin (C11)[3]
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Physicochemical Properties of Stellatin (Chromone
Derivative)
Understanding the physicochemical properties of a compound is fundamental to its application

in research and development.

Table 2: Computed Physicochemical Properties of
Stellatin (CAS: 62995-11-3)

Property Value Source

XLogP3 2.1 [1]

Topological Polar Surface Area 65 Å² [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
5 [1]

Rotatable Bond Count 2 [1]

Exact Mass 236.06847348 g/mol [1]

Structural Representation and Data Formats
Visualizing the chemical structure and having access to machine-readable formats are

essential for computational analysis and data exchange.

Diagram 1: 2D Chemical Structure of Stellatin (CAS:
62995-11-3)
Caption: 2D structure of 5-hydroxy-6,7-dimethoxy-2-methylchromen-4-one.

Conclusion
This guide provides a foundational understanding of the chemical identity of Stellatin, with a

clear focus on the more prevalent chromone derivative (CAS: 62995-11-3). By consolidating

key chemical identifiers and properties, this document aims to support the scientific community
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in the accurate reporting, synthesis, and investigation of this compound. Future research and

publications should endeavor to use specific chemical identifiers, such as the CAS number or

IUPAC name, to prevent ambiguity and ensure the integrity of scientific data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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